Cas no 59338-87-3 (Alizapride hydrochloride)
Alizapride hydrochloride is a benzamide derivative with antiemetic properties, primarily functioning as a dopamine D2 receptor antagonist. It is commonly used to prevent and treat nausea and vomiting, particularly in postoperative and chemotherapy-induced settings. The compound exhibits high bioavailability and rapid onset of action, making it effective for acute symptom management. Its selective antagonism at the chemoreceptor trigger zone (CTZ) minimizes extrapyramidal side effects compared to older antiemetics. Alizapride hydrochloride is stable under standard storage conditions and is compatible with various pharmaceutical formulations, ensuring versatility in clinical applications. Its well-documented pharmacokinetic profile supports predictable dosing and therapeutic efficacy.
Alizapride hydrochloride structure
Product Name:Alizapride hydrochloride
CAS No:59338-87-3
MF:C16H22ClN5O2
MW:351.831182003021
MDL:MFCD02183928
CID:57412
PubChem ID:135497066
Update Time:2025-06-07
Alizapride hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-((1-Allylpyrrolidin-2-yl)methyl)-6-methoxy-1H-benzo[d][1,2,3]triazole-5-carboxamide hydrochloride
- 6-Methoxy-N-[(1-prop-2-enylpyrrolidin-2-yl)methyl]-2H-benzotriazole-5-carboxamide hydrochloride
- Alizapride Hydrochloride
- Alizapride HCl
- ALIZAPRIDE,IN-HOUSE
- Alipril hydrochloride
- Vergentan
- Pliyivsn
- Alizaprid hydrochlorid
- AK115047
- Plitican (TN)
- ALIZAPRIDE HCL?
- 1H-Benzotriazole-5-carboxamide, 6-methoxy-N-((1-(2-propenyl)-2-pyrrolidinyl)methyl)-, monohydrochloride
- MLS002153819
- C16H21N5O2.HCl
- BCP28720
- s4257
- API0016749
- S
- 6-methoxy-N-[(1-prop-2-enylpyrrolidin-2-yl)methyl]-3H-benzotriazole-5-carboxamide;hydrochloride
- A869218
- SW198917-2
- SR-01000841210
- AS-13010
- SCHEMBL3764712
- AKOS016010267
- alizapridehydrochloride
- 59338-87-3
- SMR001233188
- 6-Methoxy-N-[(1-prop-2-enylpyrrolidin-2-yl)methyl]-2H-benzotriazole-5-carboxamide hydrochloride;Alizapride Hydrochloride
- CHEMBL1896987
- C16H22ClN5O2
- CCG-220451
- NAUSILEN
- D07563
- SR-01000841210-2
- Limican
- 6-methoxy-N-[(1-prop-2-enylpyrrolidin-2-yl)methyl]-2H-benzotriazole-5-carboxamide;hydrochloride
- 6-METHOXY-N-((1-(2-PROPEN-1-YL)-2-PYRROLIDINYL)METHYL)-1H-BENZOTRIAZOLE-5-CARBOXAMIDE HYDROCHLORIDE
- ALIZAPRIDE HYDROCHLORIDE (MART.)
- UNII-41BT72BOQ7
- Plitican
- ALIZAPRIDE HYDROCHLORIDE [MI]
- (+/-)-N-(1-ALLYL-2-PYRROLIDINYLMETHYL)-6-METHOXY-1H-BENZOTRIAZOLE-5-CARBOXAMIDE HYDROCHLORIDE
- ALIZAPRIDE HYDROCHLORIDE [WHO-DD]
- ALIZAPRIDE HYDROCHLORIDE [MART.]
- N-(1-allyl-2-pyrrolidinylmethyl)-6-methoxy-1H-benzotriazole-5-carboxamide hydrochloride
- Alizapride hydrochloride
-
- MDL： MFCD02183928
- Inchi： 1S/C16H21N5O2.ClH/c1-3-6-21-7-4-5-11(21)10-17-16(22)12-8-13-14(19-20-18-13)9-15(12)23-2;/h3,8-9,11H,1,4-7,10H2,2H3,(H,17,22)(H,18,19,20);1H
- InChI Key： BRECEDGYMYXGNF-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1C=C2C(=CC=1OC)N=NN2)NCC1CCCN1CC=C
Computed Properties
- Exact Mass: 351.14600
- Monoisotopic Mass: 315.17
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1
Experimental Properties
- Color/Form: No data available
- Density: 1.224
- Melting Point: 207-210°C
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 83.14000
- LogP: 2.47750
- Vapor Pressure: No data available
Alizapride hydrochloride Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Alizapride hydrochloride Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Alizapride hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FC173-1g |
Alizapride hydrochloride |
59338-87-3 | 99+% | 1g |
990.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FC173-200mg |
Alizapride hydrochloride |
59338-87-3 | 99+% | 200mg |
282.0CNY | 2021-08-04 | |
| TRC | A537000-50mg |
Alizapride Hydrochloride |
59338-87-3 | 50mg |
$ 103.00 | 2023-09-09 | ||
| TRC | A537000-100mg |
Alizapride Hydrochloride |
59338-87-3 | 100mg |
$ 159.00 | 2023-09-09 | ||
| TRC | A537000-1g |
Alizapride Hydrochloride |
59338-87-3 | 1g |
$ 673.00 | 2023-09-09 | ||
| S e l l e c k ZHONG GUO | S4257-50mg |
Alizapride HCl |
59338-87-3 | 99.08% | 50mg |
¥800.69 | 2023-09-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A857948-100mg |
Alizapride Hydrochloride |
59338-87-3 | 99% | 100mg |
￥201.60 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A857948-250mg |
Alizapride Hydrochloride |
59338-87-3 | 99% | 250mg |
￥303.30 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A857948-5g |
Alizapride Hydrochloride |
59338-87-3 | 99% | 5g |
￥2,413.80 | 2022-09-29 | |
| ChemScence | CS-0019741-50mg |
Alizapride hydrochloride |
59338-87-3 | 98.72% | 50mg |
$90.0 | 2022-04-27 |
Alizapride hydrochloride Related Literature
-
H. E. Zaazaa,E. S. Elzanfaly,A. T. Soudi,M. Y. Salem RSC Adv. 2015 5 76377
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